Cas no 828267-06-7 (2(1H)-Pyrazinone, 1-methyl-3-phenyl-)

• Product Name: 2(1H)-Pyrazinone, 1-methyl-3-phenyl-
• CAS No: 828267-06-7
• MF: C₁₁H₁₀N₂O
• MW: 186.20990228653
• CID: 681677
• PubChem ID: 23103745
• Update Time: 2025-04-19

2(1H)-Pyrazinone, 1-methyl-3-phenyl- Chemical and Physical Properties

Names and Identifiers

• 2(1H)-Pyrazinone, 1-methyl-3-phenyl-
• 1-methyl-3-phenylpyrazin-2-one
• SCHEMBL4594720
• DTXSID60630584
• 828267-06-7
• 1-Methyl-3-phenylpyrazin-2(1H)-one

• Inchi： 1S/C11H10N2O/c1-13-8-7-12-10(11(13)14)9-5-3-2-4-6-9/h2-8H,1H3
• InChI Key： UEICUZLLEKRRGI-UHFFFAOYSA-N
• SMILES： O=C1C(C2C=CC=CC=2)=NC=CN1C

Computed Properties

• Exact Mass: 186.079312947g/mol
• Monoisotopic Mass: 186.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 32.7Ų